Cas no 886500-85-2 (4-Chloro-3-(trifluoromethoxy)phenol)

• Product Name: 4-Chloro-3-(trifluoromethoxy)phenol
• CAS No: 886500-85-2
• MF: C₇H₄ClF₃O₂
• MW: 212.553671836853
• MDL: MFCD06660247
• CID: 93176
• PubChem ID: 17750695
• Update Time: 2024-10-26

4-Chloro-3-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(trifluoromethoxy)phenol
• 4-Chloro-3-(trifluoromethoxy)phenol (ACI)
• AKOS015850067
• 886500-85-2
• CS-W014992
• CL8502
• 4-chloro-3-trifluoromethoxyphenol
• DB-358024
• AS-46038
• SCHEMBL363418
• MFCD06660247
• DTXSID80590651

• MDL： MFCD06660247
• Inchi： 1S/C7H4ClF3O2/c8-5-2-1-4(12)3-6(5)13-7(9,10)11/h1-3,12H
• InChI Key： ZLZLXAOLRWLDID-UHFFFAOYSA-N
• SMILES： FC(OC1C(Cl)=CC=C(O)C=1)(F)F

Computed Properties

• Exact Mass: 211.98500
• Monoisotopic Mass: 211.9851915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 0.9999
• Melting Point: No data available
• Boiling Point: 218.8±35.0 °C at 760 mmHg
• Flash Point: 86.1±25.9 °C
• Refractive Index: 1.4755
• PSA: 29.46000
• LogP: 2.94420

4-Chloro-3-(trifluoromethoxy)phenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

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